![molecular formula C9H16ClNS B3165987 N-(thiophen-2-ylmethyl)butan-1-amine hydrochloride CAS No. 90553-46-1](/img/structure/B3165987.png)
N-(thiophen-2-ylmethyl)butan-1-amine hydrochloride
Overview
Description
N-(thiophen-2-ylmethyl)butan-1-amine hydrochloride, also known as TMA-2, is a chemical compound that belongs to the amphetamine family. It is a psychoactive drug that has been studied for its potential applications in scientific research. TMA-2 has been found to have a unique mechanism of action and produces a range of physiological and biochemical effects.
Scientific Research Applications
1. Synthesis and Reactions
Research conducted by Potkin et al. (2010) involved the acylation of thiophene leading to the formation of compounds related to N-(thiophen-2-ylmethyl)butan-1-amine hydrochloride. These compounds showed potential in forming bispyrazole products and other derivatives through various reactions (Potkin, Petkevich, & Kurman, 2010).
2. Organometallic Complexes
Volpi et al. (2012) explored the synthesis of organoiridium complexes involving derivatives of N-(thiophen-2-ylmethyl)butan-1-amine, which showed potential for surface functionalization and had various electronic and spectroscopic properties (Volpi, Garino, & Nervi, 2012).
3. Crystal Structure Analysis
Silva et al. (2014) reported on the crystal structures of compounds related to this compound. These studies are crucial for understanding the molecular arrangement and potential applications in various fields (Silva, Masciocchi, & Cuin, 2014).
4. Corrosion Inhibition
Daoud et al. (2014) investigated the use of thiophene Schiff base, a derivative of N-(thiophen-2-ylmethyl)butan-1-amine, as a corrosion inhibitor. This study demonstrates the potential of such compounds in protecting metals from corrosion, particularly in acidic environments (Daoud, Douadi, Issaadi, & Chafaa, 2014).
5. Catalytic Chemical Synthesis
El Dine et al. (2015) used a catalyst derived from thiophene, similar to N-(thiophen-2-ylmethyl)butan-1-amine, for efficient amide bond synthesis. This has implications in peptide synthesis and other chemical production processes (El Dine, Erb, Berhault, Rouden, & Blanchet, 2015).
6. Antimicrobial Activity
Arora et al. (2013) synthesized thiophene derivatives exhibiting antimicrobial activity. These findings suggest potential applications in medicine and pharmaceuticals (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).
7. Electrochromic Devices
Yagmur et al. (2013) developed multicolored electrochromic devices using a polymer precursor related to this compound. Such developments are significant for the advancement of smart materials and structures (Yagmur, Ak, & Bayrakçeken, 2013).
8. Optoelectronic Applications
Chmovzh and Rakitin (2021) focused on N,N-bis(4’-(hexyloxy)-[1,1’-biphenyl]-4-yl)thiophen-2-amine, a compound related to N-(thiophen-2-ylmethyl)butan-1-amine, for use in optoelectronic devices. This highlights the potential for such compounds in electronic and photonics applications (Chmovzh & Rakitin, 2021).
9. Antitubercular Agents
Karkara et al. (2020) synthesized molecules containing a thiophene structure for potential use as anti-tubercular agents. This indicates the role these compounds could play in treating infectious diseases (Karkara, Mishra, Singh, & Panda, 2020).
properties
IUPAC Name |
N-(thiophen-2-ylmethyl)butan-1-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NS.ClH/c1-2-3-6-10-8-9-5-4-7-11-9;/h4-5,7,10H,2-3,6,8H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIVHEGOSGPPUPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCC1=CC=CS1.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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